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Compound of Interest

Compound Name:
Octadecyltrimethylammonium

bromide

Cat. No.: B072188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data sheet (SDS) for

Octadecyltrimethylammonium Bromide (OTAB). The information is intended to equip

researchers, scientists, and drug development professionals with the necessary knowledge for

its safe handling, storage, and use in a laboratory setting.

Chemical Identification and Physical Properties
Octadecyltrimethylammonium bromide, a quaternary ammonium compound, is utilized in

various research and industrial applications for its surfactant properties.[1] A clear

understanding of its physical and chemical characteristics is fundamental to its safe handling.
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Property Value Reference

CAS Number 1120-02-1 [2][3]

Molecular Formula C21H46BrN [2][4]

Molecular Weight 392.5 g/mol [4]

Appearance
White to off-white crystalline

solid or powder.[3][4][5]

Melting Point
Approximately 250 °C

(decomposes)
[4][5][6]

Solubility Soluble in water.[3][4]

Stability

Stable under recommended

storage conditions. It is

hygroscopic and should be

protected from moisture.[4][5]

[6]

Incompatibilities
Incompatible with strong

oxidizing agents.[4][5][6]

Hazard Identification and GHS Classification
Octadecyltrimethylammonium bromide is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

hazard statements:

H315: Causes skin irritation.[2][6]

H319: Causes serious eye irritation.[2][6]

H335: May cause respiratory irritation.[2][6]

The signal word associated with this chemical is "Warning".[2][6]

Toxicological Information
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Quantitative toxicological data for octadecyltrimethylammonium bromide is not readily

available in all safety data sheets. However, data for the closely related and structurally similar

compound, Cetyltrimethylammonium Bromide (CTAB, CAS No. 57-09-0), can provide an

indication of potential toxicity.

Toxicity Data (for
Cetyltrimethylamm
onium Bromide)

Value Species Reference

Acute Oral Toxicity

(LD50)
410 mg/kg Rat [7][8]

Acute Dermal Toxicity

(LD50)
2,150 mg/kg Rabbit [9]

Note: This data is for a related compound and should be used as an estimate of the potential

toxicity of octadecyltrimethylammonium bromide.

Experimental Protocols for Toxicological
Assessment
The toxicological data presented in safety data sheets are derived from standardized

experimental protocols, often following guidelines set by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (OECD Guideline 401 - largely
replaced)
The traditional method for determining the median lethal dose (LD50) of a substance when

administered orally.[6]

Methodology:

Test Animals: Typically, rats of a single sex are used.[6]

Dosage: At least 5 animals are used per dose level, with a stepwise progression of doses.[6]
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Administration: The substance is administered orally in a single dose.

Observation: Animals are observed for a period of at least 14 days for signs of toxicity and

mortality.[10] Observations include changes in skin, fur, eyes, and behavior, as well as

tremors, convulsions, and coma.[6]

Data Analysis: The LD50 is calculated statistically as the dose expected to cause death in

50% of the test animals.[6]

It is important to note that OECD Guideline 401 has been largely replaced by alternative

methods (OECD 420, 423, and 425) that use fewer animals and focus on evident toxicity rather

than lethality as an endpoint.[11][12][13]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test assesses the potential of a substance to cause local irritation or corrosion upon a

single topical application.[2][10]

Methodology:

Test Animals: Albino rabbits are the preferred model.[1]

Application: A small amount of the test substance (0.5 mL for liquids or 500 mg for solids) is

applied to a small patch of shaved skin (approximately 6 cm²).[4][14] The patch is then

covered with a gauze dressing.[4]

Exposure: The exposure period is typically 4 hours.[3][4]

Observation: The skin is evaluated for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[3] The severity of the reactions

is scored.[4]

Classification: The substance is classified as an irritant if the skin reactions persist at the end

of the observation period.[1]

Safe Handling and Emergency Procedures Workflow
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The following diagrams illustrate the recommended workflows for the safe handling of

octadecyltrimethylammonium bromide and the appropriate response in case of accidental

exposure.

Receipt and Storage
Handling and Use

Waste Disposal

Receive Shipment Inspect Container for Damage Store in a Cool, Dry, Well-Ventilated Area

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat
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Figure 1: Safe Handling Workflow for Octadecyltrimethylammonium Bromide.

Accidental Exposure

Immediate Actions

Medical Attention

Exposure Occurs

Skin Contact:
- Remove contaminated clothing.

- Wash with plenty of soap and water.

Eye Contact:
- Rinse cautiously with water for several minutes.

- Remove contact lenses, if present and easy to do. Continue rinsing.

Inhalation:
- Move person to fresh air.

- Keep comfortable for breathing.

Ingestion:
- Do NOT induce vomiting.

- Rinse mouth. Call a Poison Center or doctor.

Seek Immediate Medical Attention
(Bring SDS with you)
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Figure 2: Emergency Response Workflow for Accidental Exposure.
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Conclusion
Octadecyltrimethylammonium bromide is a valuable chemical for various scientific

endeavors but requires careful handling due to its potential hazards. Adherence to the safety

guidelines outlined in the SDS, including the use of appropriate personal protective equipment,

proper storage, and a clear understanding of emergency procedures, is paramount to ensure a

safe laboratory environment. Researchers and professionals should always consult the most

up-to-date safety data sheet provided by the manufacturer before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety Data Sheet
of Octadecyltrimethylammonium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072188#octadecyltrimethylammonium-bromide-
safety-data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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